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Compound of Interest

Compound Name: (E)-4,4-Dimethyl-2-pentene

Cat. No.: B166808

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-4,4-Dimethyl-2-pentene, also known as trans-4,4-dimethyl-2-pentene, is an acyclic olefin.
[1] It serves as a valuable building block in organic synthesis. Its structure, featuring a
trisubstituted double bond adjacent to a sterically hindered tert-butyl group, makes it a subject
of interest in studies of regioselective and stereochemical outcomes in addition reactions. This
document provides detailed procedures for the safe handling, storage, and use of (E)-4,4-
Dimethyl-2-pentene in a laboratory setting.

Physicochemical and Safety Data

A summary of the key physical, chemical, and safety properties of (E)-4,4-Dimethyl-2-pentene
is provided below. This data has been compiled from various safety data sheets and chemical
databases.

Table 1: Physicochemical Properties of (E)-4,4-Dimethyl-2-pentene
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Property Value

CAS Number 690-08-4
Molecular Formula C7Haia
Molecular Weight 98.19 g/mol
Boiling Point 76.75 °C
Melting Point -115.235 °C
Density 0.6889 g/cm?3
Vapor Pressure 111 mm Hg

Table 2: Safety and Hazard Information for (E)-4,4-Dimethyl-2-pentene

Hazard Category Description

Highly flammable liquid and vapor. Vapors may
Physical Hazards form explosive mixtures with air and can travel

to a source of ignition and flash back.

May be harmful if swallowed, inhaled, or
Health Hazards absorbed through the skin. Aspiration hazard.

Causes skin, eye, and respiratory tract irritation.

No specific data available, but it should be

Environmental Hazards ) ]
prevented from entering the environment.

Handling and Storage Protocols
Personal Protective Equipment (PPE)

When handling (E)-4,4-Dimethyl-2-pentene, the following personal protective equipment

should be worn:
o Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).
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o Skin and Body Protection: A flame-retardant lab coat, long pants, and closed-toe shoes.

» Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If the
concentration in the air is high, a respirator with an organic vapor cartridge may be
necessary.

Storage Procedures

Proper storage of (E)-4,4-Dimethyl-2-pentene is crucial to maintain its integrity and ensure
laboratory safety.

Containers: Keep containers tightly closed.[2]

e Location: Store in a cool, dry, and well-ventilated area away from incompatible substances
such as oxidizing agents.[2] The storage area should be a designated flammables cabinet.

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[2]
Use only non-sparking tools when handling.

e Grounding: To avoid ignition from static electricity discharge, all metal parts of the equipment
must be grounded.[2]

Spill and Waste Disposal Procedures

o Spills: In case of a spill, remove all sources of ignition. Ventilate the area and absorb the spill
with an inert material (e.g., vermiculite, sand). Place the absorbed material in a sealed
container for disposal.

» Waste Disposal: Dispose of waste in accordance with local, state, and federal regulations.
Do not pour down the drain.

Experimental Protocols

(E)-4,4-Dimethyl-2-pentene is commonly used in electrophilic addition reactions. The following
is a generalized protocol for the hydrobromination of (E)-4,4-Dimethyl-2-pentene.

Objective: To synthesize 2-bromo-4,4-dimethylpentane via the electrophilic addition of
hydrogen bromide to (E)-4,4-Dimethyl-2-pentene.
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Materials:

e (E)-4,4-Dimethyl-2-pentene

e Hydrogen bromide (in acetic acid or as a gas)

e Anhydrous diethyl ether

e Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate

e Round-bottom flask

o Magnetic stirrer and stir bar

e Dropping funnel

e Condenser

e Separatory funnel

 Rotary evaporator

Procedure:

e Reaction Setup: In a chemical fume hood, equip a round-bottom flask with a magnetic stir
bar. Dissolve a known amount of (E)-4,4-Dimethyl-2-pentene in anhydrous diethyl ether.

» Addition of HBr: Cool the flask in an ice bath. Slowly add a stoichiometric equivalent of
hydrogen bromide solution from a dropping funnel with continuous stirring. If using HBr gas,
bubble it through the solution.

» Reaction: Allow the reaction to stir in the ice bath for a specified time (e.g., 1 hour) and then
let it warm to room temperature.

e Workup: Quench the reaction by slowly adding saturated sodium bicarbonate solution to
neutralize any excess acid. Transfer the mixture to a separatory funnel.
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o Extraction: Separate the organic layer. Wash the organic layer with water and then with
brine.

» Drying: Dry the organic layer over anhydrous magnesium sulfate.

e Solvent Removal: Filter off the drying agent and remove the solvent using a rotary
evaporator.

 Purification and Analysis: The crude product can be purified by distillation. Analyze the
product using techniques such as NMR and GC-MS to confirm its identity and purity.

Visualizations
Safe Handling and Storage Workflow

The following diagram illustrates the decision-making process for the safe handling and storage
of (E)-4,4-Dimethyl-2-pentene.
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Caption: Safe Handling and Storage Workflow.
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Generalized Experimental Workflow for Electrophilic
Addition

This diagram outlines a typical experimental workflow for an electrophilic addition reaction
using (E)-4,4-Dimethyl-2-pentene.

Reaction Workup & Purification
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Caption: Experimental Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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